Cas no 1934368-55-4 (Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro-)

• Product Name: Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro-
• CAS No: 1934368-55-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5253374
• Update Time: 2025-07-09

Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro- Chemical and Physical Properties

Names and Identifiers

• Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro-

• Inchi： 1S/C9H14N2O2/c12-8-7-2-1-3-11(7)9(4-10-8)5-13-6-9/h7H,1-6H2,(H,10,12)
• InChI Key： IIQMVUIBLRRHOA-UHFFFAOYSA-N
• SMILES： O1CC2(CNC(=O)C3CCCN32)C1

Additional information on Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro-

Exploring the Potential of Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro- (CAS No. 1934368-55-4) in Modern Research

In the rapidly evolving field of pharmaceutical and chemical research, Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro- (CAS No. 1934368-55-4) has emerged as a compound of significant interest. Its unique spirocyclic structure and potential applications in drug discovery have captured the attention of researchers worldwide. This article delves into the properties, synthesis, and emerging applications of this compound, while addressing common queries and trends in the scientific community.

The spiro[oxetane-pyrrolopyrazine] scaffold is a key feature of this molecule, offering a rigid three-dimensional framework that is highly sought after in medicinal chemistry. Such structures are known to enhance binding affinity and selectivity toward biological targets, making them valuable in the design of novel therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in drug development for complex diseases like cancer and neurodegenerative disorders.

One of the most frequently searched questions in this domain is: "What are the synthetic routes for Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro-?" The compound is typically synthesized via multicomponent reactions or catalytic cyclization strategies, leveraging advanced techniques such as flow chemistry or photocatalysis. These methods align with the growing demand for sustainable and efficient synthetic protocols in green chemistry.

Another trending topic is the role of spirocyclic compounds in addressing drug resistance, a major challenge in modern medicine. The structural complexity of CAS No. 1934368-55-4 may offer new avenues to overcome resistance mechanisms, particularly in antimicrobial and anticancer therapies. Researchers are also exploring its utility in central nervous system (CNS) drug design, given its ability to cross the blood-brain barrier—a property often searched in relation to neurological treatments.

From an industrial perspective, scalability and process optimization for Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro- are critical considerations. Innovations in continuous manufacturing and AI-driven retrosynthesis tools are being employed to streamline production, reflecting broader trends in Pharma 4.0. These advancements address common search queries like "How to improve yield in spirocyclic compound synthesis?"

In summary, Spiro[oxetane-3,4'(1'H)-pyrrolo[1,2-a]pyrazin]-1'-one, hexahydro- represents a promising candidate at the intersection of structural novelty and therapeutic potential. Its study not only answers pressing questions in chemical synthesis but also aligns with global research priorities, such as tackling undruggable targets and sustainable chemistry. As investigations progress, this compound may well become a cornerstone in next-generation drug discovery.